Cas no 35817-47-1 (Quinoline,8-chloro-4-methyl-)

Quinoline,8-chloro-4-methyl- structure
Quinoline,8-chloro-4-methyl- structure
Product Name:Quinoline,8-chloro-4-methyl-
CAS No:35817-47-1
MF:C10H8ClN
MW:177.630221366882
CID:320839
PubChem ID:280746
Update Time:2025-04-19

Quinoline,8-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-chloro-4-methyl-
    • 8-chloro-4-methylquinoline
    • 8-Chlor-4-methyl-chinolin
    • 8-Chlorlepidin
    • 8-chloro-4-methyl-quinoline
    • AC1L5SYY
    • AC1Q3P5J
    • AE-641
    • CTK4H5391
    • NSC132875
    • SureCN3271557
    • NCGC00188225-02
    • NSC-132875
    • SCHEMBL3271557
    • NCGC00188225-01
    • 4-Methyl-8-chloroquinoline
    • 8-Chlorolepidine
    • 8-Chloro4-Methylquinoline
    • CHEMBL1889616
    • GSPZRQVQAVVSTQ-UHFFFAOYSA-N
    • DTXSID80299793
    • FT-0775270
    • 35817-47-1
    • AE-641/04613055
    • SB68049
    • Inchi: 1S/C10H8ClN/c1-7-5-6-12-10-8(7)3-2-4-9(10)11/h2-6H,1H3
    • InChI Key: GSPZRQVQAVVSTQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=NC=CC=2C

Computed Properties

  • Exact Mass: 177.03464
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 3.19660

Quinoline,8-chloro-4-methyl- Pricemore >>

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